Cas no 641637-85-6 (Benzoic acid, 4-(3-oxopropyl)-)

Benzoic acid, 4-(3-oxopropyl)-, is a versatile organic compound characterized by a benzoic acid core substituted with a 3-oxopropyl group at the para position. This structure imparts reactivity useful in synthetic chemistry, particularly as an intermediate in the preparation of pharmaceuticals, fragrances, and specialty chemicals. The ketone functionality (3-oxopropyl) offers a reactive site for further derivatization, enabling applications in cross-coupling reactions, condensation processes, or as a precursor for heterocyclic synthesis. Its balanced polarity ensures moderate solubility in common organic solvents, facilitating handling in laboratory and industrial settings. The compound's well-defined structure and functional group compatibility make it a valuable building block for targeted organic synthesis.

Benzoic acid, 4-(3-oxopropyl)- structure

641637-85-6 structure

Product Name:Benzoic acid, 4-(3-oxopropyl)-

CAS No:641637-85-6

MF:C₁₀H₁₀O₃

MW:178.184603214264

CID:832791

Update Time:2026-04-29

Benzoic acid, 4-(3-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 4-(3-oxopropyl)-
- 4-(3-Oxopropyl)benzoic acid
- 4-(3-OXOPROPYL)-BENZOIC ACID
- Inchi： InChI=1S/C10H10O3/c11-7-1-2-8-3-5-9(6-4-8)10(12)13/h3-7H,1-2H2,(H,12,13)
- InChI Key： SAWAJHOAUWSAOI-UHFFFAOYSA-N
- SMILES： C(CC1=CC=C(C=C1)C(=O)O)C=O

Computed Properties

Exact Mass: 178.063
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4

Experimental Properties

PSA: 54.37

Benzoic acid, 4-(3-oxopropyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A014004394-250mg	4-Carboxyphenylpropanal	641637-85-6	97%	250mg	$499.20	2023-09-01
Alichem	A014004394-500mg	4-Carboxyphenylpropanal	641637-85-6	97%	500mg	$806.85	2023-09-01
Alichem	A014004394-1g	4-Carboxyphenylpropanal	641637-85-6	97%	1g	$1549.60	2023-09-01

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Additional information on Benzoic acid, 4-(3-oxopropyl)-

Benzoic Acid, 4-(3-Oxopropyl) - CAS No. 641637-85-6

Benzoic acid, 4-(3-oxopropyl), also known by its CAS number 641637-85-6, is a chemical compound with significant applications in various fields of organic chemistry and materials science. This compound is a derivative of benzoic acid, where the substituent at the para position is a 3-oxopropyl group. The structure of this compound can be represented as a benzene ring with a carboxylic acid group (-COOH) at one position and an acetylpropionyl group (-CH₂-CO-) attached at the para position relative to the carboxylic acid.

The synthesis of benzoic acid, 4-(3-oxopropyl) involves several steps, typically starting from benzene or its derivatives. One common approach is through Friedel-Crafts acylation, where an acetyl group is introduced onto the benzene ring. Subsequent oxidation or alkylation steps can then be employed to introduce the desired substituents. Recent advancements in catalytic systems and green chemistry have made these synthesis methods more efficient and environmentally friendly.

The chemical properties of benzoic acid, 4-(3-oxopropyl) make it highly versatile. Its aromatic ring provides stability and reactivity, while the acetylpropionyl group introduces additional functional groups that can participate in various chemical reactions. This compound is widely used as an intermediate in the synthesis of more complex molecules, including pharmaceuticals, agrochemicals, and advanced materials.

In the field of pharmacology, benzoic acid, 4-(3-oxopropyl) has shown potential as a precursor for bioactive compounds. Recent studies have explored its role in drug design, particularly in the development of anti-inflammatory and anti-cancer agents. The compound's ability to form stable complexes with metal ions has also been leveraged in catalysis and sensor applications.

The physical properties of this compound are well-documented. It has a melting point of approximately 120°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands due to the conjugated π-system in the aromatic ring and the carbonyl group.

In terms of safety and handling, benzoic acid, 4-(3-oxopropyl) should be stored in a cool, dry place away from direct sunlight. It is not classified as a hazardous substance under normal conditions but should be handled with care to avoid prolonged exposure or inhalation.

The demand for benzoic acid, 4-(3-oxopropyl) continues to grow due to its diverse applications across multiple industries. Ongoing research focuses on optimizing its synthesis pathways and exploring new potential uses in areas such as nanotechnology and biotechnology.